(4Z,10Z)-Tetradecadienyl Acetate
Overview
Description
“(4Z,10Z)-Tetradecadienyl Acetate” is a type of long-chain polyunsaturated fatty acid . It is a minor fatty acid component of rat testis lipids . The methyl ester form of this compound is a neutral, more lipophilic form of the free acid .
Synthesis Analysis
The synthesis of “this compound” has been reported in a study . The synthesis was mediated by Li/liq. NH3 and resulted in the production of the compound, which is the major sex pheromone of the Apple Leafminer Moth, Phyllonorycter ringoniella .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4Z,10Z)-Tetradecadienyl Acetate involves the condensation of two molecules of 7-hexadecyn-1-ol followed by acetylation of the resulting compound.", "Starting Materials": [ "7-hexadecyn-1-ol", "Sodium hydride", "Acetic anhydride", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Deprotonation of 7-hexadecyn-1-ol using sodium hydride in methanol to form the corresponding sodium alkoxide.", "Step 2: Condensation of two molecules of the sodium alkoxide to form the corresponding diyne.", "Step 3: Addition of acetic anhydride to the diyne in the presence of a catalyst to form the corresponding acetate.", "Step 4: Purification of the product using chloroform extraction and column chromatography." ] } | |
CAS No. |
107433-75-0 |
Molecular Formula |
C₁₆H₂₈O₂ |
Molecular Weight |
252.39 |
Synonyms |
(Z,Z)-4,10-Tetradecadien-1-ol Acetate; |
Origin of Product |
United States |
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